Cas no 162783-40-6 (Microviridin B (9CI))

Microviridin B (9CI) structure
Product name:Microviridin B (9CI)
CAS No:162783-40-6
MF:C84H106N16O24
MW:1723.83326101303
CID:162855
Microviridin B (9CI) Chemical and Physical Properties
Names and Identifiers
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- Microviridin B (9CI)
- 4),(12®
- 6)-peptide, (10®
- L-Tyrosine, N-acetyl-L-phenylalanylglycyl-L-threonyl-L-threonyl-L-leucyl-L-lysyl-L-tyrosyl-L-prolyl-L-seryl-L-α-aspartyl-L-tryptophyl-L-α-glutamyl-L-α-glutamyl-, (10→4),(12→9)-dilactone, (13→6)-lactam
-
- Inchi: 1S/C84H106N16O24/c1-43(2)34-58-76(113)89-55-18-11-12-32-85-66(105)30-28-56(75(112)96-63(84(121)122)37-49-22-26-53(104)27-23-49)90-74(111)57-29-31-68(107)123-42-64(97-80(117)65-19-13-33-100(65)83(120)62(95-73(55)110)36-48-20-24-52(103)25-21-48)79(116)93-61(78(115)92-60(77(114)91-57)39-51-38-50-16-9-10-17-54(50)88-51)40-69(108)124-45(4)71(82(119)94-58)99-81(118)70(44(3)101)98-67(106)41-86-72(109)59(87-46(5)102)35-47-14-7-6-8-15-47/h6-10,14-17,20-27,38,43-45,55-65,70-71,88,101,103-104H,11-13,18-19,28-37,39-42H2,1-5H3,(H,85,105)(H,86,109)(H,87,102)(H,89,113)(H,90,111)(H,91,114)(H,92,115)(H,93,116)(H,94,119)(H,95,110)(H,96,112)(H,97,117)(H,98,106)(H,99,118)(H,121,122)
- InChI Key: SSXIRHWTKBSKKV-UHFFFAOYSA-N
- SMILES: CC(CC1C(=O)NC2C(NC(C(N3C(C(NC4COC(CCC(C(NC(C(NC(C(=O)O)CC5C=CC(O)=CC=5)=O)CCC(NCCCC2)=O)=O)NC(C(NC(C(NC4=O)CC(=O)OC(C)C(NC(C(C(O)C)NC(CNC(C(NC(=O)C)CC2C=CC=CC=2)=O)=O)=O)C(=O)N1)=O)CC1NC2C(=CC=CC=2)C=1)=O)=O)=O)CCC3)=O)CC1C=CC(O)=CC=1)=O)C
Computed Properties
- Hydrogen Bond Donor Count: 19
- Hydrogen Bond Acceptor Count: 40
- Heavy Atom Count: 124
- XLogP3: 0.214000000000011
Microviridin B (9CI) Related Literature
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Ture R. Munter,Thomas Bligaard,Claus H. Christensen,Jens K. Nørskov Phys. Chem. Chem. Phys., 2008,10, 5202-5206
-
Safa Jamali,Mikio Yamanoi,João Maia Soft Matter, 2013,9, 1506-1515
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Régis Boehringer,Philippe Geoffroy,Michel Miesch Org. Biomol. Chem., 2015,13, 6940-6943
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Qianying Zhang,Wenjing Wang,Shan Huang,Sha Yu,Tingting Tan,Jun-Jie Zhu Chem. Sci., 2020,11, 1948-1956
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Menghuan Tang,Peng Zhang,Jiahui Liu,Yijuan Long,Yuan Cheng,Huzhi Zheng RSC Adv., 2020,10, 17050-17057
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